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Compound Name: (-)-Bromocyclen

Cat. No.: B15341675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Bromocyclen, a chlorinated cyclodiene insecticide, is a potent non-competitive antagonist

of the γ-aminobutyric acid (GABA) type A receptor. This technical guide provides a

comprehensive overview of its chemical and physical properties, mechanism of action,

synthesis, and analytical methodologies. While primarily utilized as a pesticide, its specific

interaction with the GABA-A receptor makes it a valuable tool for neuropharmacological

research. This document synthesizes available data to serve as a resource for scientists

interested in its application as a chemical probe for studying GABAergic neurotransmission and

for professionals in drug development exploring receptor-channel interactions.

Chemical and Physical Properties
(-)-Bromocyclen is a solid organochlorine compound with a complex bicyclic structure.[1][2] Its

physicochemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 1715-40-8 [1]

Molecular Formula C₈H₅BrCl₆ [1]

Molecular Weight 393.75 g/mol [1]

IUPAC Name

5-(bromomethyl)-1,2,3,4,7,7-

hexachlorobicyclo[2.2.1]hept-

2-ene

[1]

Synonyms
Bromociclen, Alugan,

Bromodan
[3]

Boiling Point 372.8 °C at 760 mmHg

Density 1.95 g/cm³

LogP 5.90 [3]

Solubility

Soluble in organic solvents

such as isooctane and ethyl

acetate.[4][5] May also be

soluble in DMSO.[6]

-

Stability
Stable under recommended

storage conditions.[7]
-

Mechanism of Action: GABA-A Receptor
Antagonism
The primary pharmacological target of (-)-Bromocyclen is the GABA-A receptor, a ligand-

gated ion channel that mediates the majority of fast inhibitory neurotransmission in the central

nervous system. As a member of the cyclodiene insecticide family, (-)-Bromocyclen acts as a

non-competitive antagonist of the GABA-A receptor.[8] It binds to a site within the chloride ion

channel pore, distinct from the GABA binding site, thereby physically blocking the influx of

chloride ions. This inhibition of the chloride current prevents the hyperpolarization of the

neuronal membrane that would normally occur upon GABA binding, leading to hyperexcitability

of the nervous system and, in insects, toxicity.
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Figure 1: Signaling pathway of GABA-A receptor and its inhibition by (-)-Bromocyclen.

Synthesis
The synthesis of (-)-Bromocyclen involves the halogenation of a bicyclo[2.2.1]hept-2-ene

precursor.[9] While a detailed, step-by-step protocol is not readily available in the public

domain, the general synthetic strategy can be outlined as follows:

Chlorination: The initial step involves the exhaustive chlorination of a bicyclo[2.2.1]hept-2-

ene derivative to introduce the six chlorine atoms onto the bicyclic core.

Bromination: Subsequent to chlorination, a bromomethyl group is introduced at the 5-position

of the hexachlorinated norbornene structure. This is typically achieved through a free-radical

bromination reaction.
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Figure 2: General synthetic workflow for (-)-Bromocyclen.

Experimental Protocols
Analysis in Biological Samples (Fish Tissue)
The following protocol is a summary of a method developed for the enantioselective

determination of bromocyclen in fish tissue.

4.1.1. Sample Preparation: Solid-Phase Microextraction (SPME)

Homogenize fish tissue samples.

Perform a liquid-liquid extraction of the homogenate using an appropriate organic solvent

(e.g., a mixture of cyclohexane and ethyl acetate).
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Dry the organic extract over anhydrous sodium sulfate.

Concentrate the extract.

Expose a SPME fiber (e.g., polydimethylsiloxane-divinylbenzene) to the headspace of the

heated extract to adsorb the analytes.

4.1.2. Instrumental Analysis: Gas Chromatography (GC)

GC System: A gas chromatograph equipped with either an Electron Capture Detector (ECD)

or an Inductively Coupled Plasma Mass Spectrometer (ICP-MS).

Chiral Column: A commercial chiral capillary column (e.g., CP-Chirasil-Dex CB) is used for

the enantiomeric separation.

Temperature Program:

Initial temperature: 50°C, hold for 1 minute.

Ramp 1: Increase to 140°C at a rate of 40°C/min.

Ramp 2: Increase to 155°C at a rate of 0.2°C/min.

Injector: Splitless injection at an appropriate temperature.

Carrier Gas: Helium.
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Figure 3: Experimental workflow for the analysis of (-)-Bromocyclen in biological samples.

Toxicological Data
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The acute oral toxicity of Bromocyclen has been determined in rats.

Parameter Species Route Value Reference(s)

LD₅₀ Rat Oral 12,500 mg/kg [10]

It is important to note that while the acute oral toxicity in rats is low, as an organochlorine

pesticide, concerns regarding its environmental persistence and potential for bioaccumulation

exist.[8]

Applications in Research
Given its specific mechanism of action as a non-competitive antagonist of the GABA-A receptor

chloride channel, (-)-Bromocyclen can be a useful research tool in several areas:

Neuropharmacology: To study the structure and function of the GABA-A receptor ion

channel.

Toxicology: As a reference compound for studying the neurotoxic effects of cyclodiene

insecticides.

Drug Discovery: As a tool compound in screening assays to identify new modulators of the

GABA-A receptor.

Environmental Science: As an analytical standard for monitoring the environmental presence

of this pesticide.[11]

Conclusion
(-)-Bromocyclen is a well-characterized cyclodiene insecticide with a specific mode of action

involving the blockade of the GABA-A receptor chloride channel. While its primary application is

in pest control, its defined pharmacological profile makes it a valuable molecule for scientific

research, particularly in the fields of neuropharmacology and toxicology. This guide provides a

consolidated source of technical information to support its use in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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